Cas no 2225136-85-4 (3-ethyl-3-methylcyclobutan-1-amine)

• Product Name: 3-ethyl-3-methylcyclobutan-1-amine
• CAS No: 2225136-85-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5969915
• PubChem ID: 121388624
• Update Time: 2025-05-19

3-ethyl-3-methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-methylcyclobutan-1-amine
• 2225136-85-4
• EN300-1720816
• SCHEMBL17813310
• SCHEMBL19242573
• AKOS040802956

• Inchi： 1S/C7H15N/c1-3-7(2)4-6(8)5-7/h6H,3-5,8H2,1-2H3
• InChI Key： QOCVYUYIZOJYLU-UHFFFAOYSA-N
• SMILES： NC1CC(C)(CC)C1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-ethyl-3-methylcyclobutan-1-amine

Comprehensive Overview of 3-ethyl-3-methylcyclobutan-1-amine (CAS No. 2225136-85-4): Properties, Applications, and Industry Insights

3-ethyl-3-methylcyclobutan-1-amine (CAS No. 2225136-85-4) is a specialized organic compound belonging to the cyclobutane derivative family. Its unique structural features, including a four-membered ring with ethyl and methyl substituents, make it a subject of growing interest in pharmaceutical and material science research. This article explores its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "cyclobutane derivatives in drug discovery" and "amine-functionalized building blocks."

The compound's molecular formula (C₇H₁₅N) and steric hindrance due to its branched alkyl groups contribute to distinct reactivity patterns. Researchers investigating "strained ring systems" often highlight its potential as an intermediate for bioactive molecules. Recent studies (2023-2024) suggest utility in designing enzyme inhibitors, leveraging the cyclobutane ring's conformational rigidity to enhance target binding specificity—a hot topic in "fragment-based drug design" discussions.

From a synthetic chemistry perspective, 3-ethyl-3-methylcyclobutan-1-amine can be prepared via [2+2] cycloaddition strategies or ring-closing metathesis, with optimization for green chemistry principles being a frequent search term. Analytical techniques like GC-MS and NMR (particularly ¹³C studies of the cyclobutane carbon signals) are critical for characterization, aligning with industry demands for "advanced spectral analysis of amines."

Material science applications are gaining traction, with patents exploring its use in epoxy resin modifiers to improve thermal stability—addressing the popular query "high-performance polymer additives." The amine group's nucleophilicity also enables its role in covalent organic frameworks (COFs), a trending topic in "porous material engineering" research.

Regulatory and safety profiles of CAS 2225136-85-4 comply with standard laboratory handling protocols. Stability studies under various pH conditions (a frequently searched "amine compound stability" subtopic) confirm its robustness in synthetic workflows. The compound's logP value (~1.8) suggests moderate lipophilicity, relevant to "drug-likeness prediction" algorithms.

Market analysts note rising demand for functionalized cyclobutanes like this amine, driven by pharmaceutical R&D for GPCR-targeted therapies—a keyphrase with high search volume. Custom synthesis inquiries often focus on isotope-labeled variants (e.g., ¹⁵N or ¹³C) for metabolic studies, reflecting the "precision chemical tools" trend.

In conclusion, 3-ethyl-3-methylcyclobutan-1-amine exemplifies how small-ring nitrogen heterocycles bridge academic research and industrial innovation. Its dual utility in medicinal chemistry and advanced materials positions it as a compound to watch, particularly in contexts searching for "next-generation synthetic intermediates" or "bioisosteric amine replacements." Ongoing research may further unlock its potential in catalysis and supramolecular chemistry applications.